3-(4-Chlorophenyl)-9-(2-hydroxyphenyl)-2-methyl-5,6,7,9-tetrahydropyrazolo[5,1-b]quinazolin-8-ol

Specification

• Molecular Formula: C23H20ClN3O2
• Molecular Weight: 405.9 g/mol
• IUPAC Name: 3-(4-chlorophenyl)-9-(2-hydroxyphenyl)-2-methyl-5,6,7,9-tetrahydro-4H-pyrazolo[5,1-b]quinazolin-8-one
• Standard InChI: InChI=1S/C23H20ClN3O2/c1-13-20(14-9-11-15(24)12-10-14)23-25-17-6-4-8-19(29)21(17)22(27(23)26-13)16-5-2-3-7-18(16)28/h2-3,5,7,9-12,22,25,28H,4,6,8H2,1H3
• Standard InChI Key: BVKVUDBPPOHFTG-UHFFFAOYSA-N
• Canonical SMILES: CC1=NN2C(C3=C(CCCC3=O)NC2=C1C4=CC=C(C=C4)Cl)C5=CC=CC=C5O

Introduction

3-(4-Chlorophenyl)-9-(2-hydroxyphenyl)-2-methyl-5,6,7,9-tetrahydropyrazolo[5,1-b]quinazolin-8-ol is a synthetic compound that has garnered attention in pharmacological research due to its potential biological activities. This compound belongs to the class of pyrazoloquinazolines, which are known for their diverse pharmacological properties, including anti-inflammatory, antimicrobial, and anticancer activities.

Biological Activity

Research indicates that this compound interacts with several biological targets. Its structure suggests potential activity as an agonist for specific receptors involved in various signaling pathways. Notably, it has been evaluated for its effects on the RXFP4 receptor, which plays a role in cardiovascular and neuroprotective functions.

Synthesis and Research Findings

While specific synthesis details for this compound are not widely documented in the available literature, compounds within the pyrazoloquinazoline class are typically synthesized through multi-step reactions involving cyclization and condensation processes. Research findings often focus on the biological evaluation and pharmacological effects of such compounds, highlighting their potential in drug development.